Cas no 1807020-17-2 (5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde
• CAS No: 1807020-17-2
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4892002
• Update Time: 2025-05-19

5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-6(3-13)12-2-5(7(4)11)8(9)10/h2-3,8H,1H3
• InChI Key： SQNKXGXCZNYNRT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde

Recent Advances in the Synthesis and Applications of 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde (CAS: 1807020-17-2)

5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde (CAS: 1807020-17-2) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features, including the difluoromethyl and iodo substituents, which enhance its reactivity and binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde as a key building block for the development of novel kinase inhibitors. The study demonstrated that the compound's aldehyde group facilitates efficient coupling reactions with various nucleophiles, enabling the rapid assembly of diverse heterocyclic scaffolds. The difluoromethyl group was found to improve metabolic stability, while the iodo substituent allowed for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the synthesis of fluorescent probes for imaging protein kinases in live cells. The researchers leveraged the reactivity of the aldehyde group to conjugate the pyridine core with fluorophores, resulting in probes with high selectivity and sensitivity. This advancement opens new avenues for real-time monitoring of kinase activity in disease models, particularly in cancer research.

From a synthetic perspective, recent advancements in the preparation of 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde have focused on optimizing yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis route that minimizes the use of hazardous reagents and reduces waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In conclusion, 5-(Difluoromethyl)-4-iodo-3-methylpyridine-2-carboxaldehyde (CAS: 1807020-17-2) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural attributes and reactivity profile make it indispensable for the development of kinase inhibitors, fluorescent probes, and other bioactive molecules. Future research is expected to further explore its applications in targeted therapies and diagnostic tools, solidifying its role in advancing biomedical science.